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Compound of Interest

2-(Methylcarbamoyl)isonicotinic
Compound Name: d
aci

Cat. No.: B1429770

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper disposal of 2-
(Methylcarbamoyl)isonicotinic acid (CAS No. 1279208-48-8). The information herein is
intended for researchers, scientists, and professionals in drug development and is designed to
ensure safe handling and compliance with standard laboratory waste management protocols.

Crucial Note: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 2-
(Methylcarbamoyl)isonicotinic acid was not publicly available. The following procedures are
based on the known hazards of the closely related compound, isonicotinic acid, and general
principles of laboratory chemical waste disposal. It is imperative to obtain the official SDS from
your supplier for 2-(Methylcarbamoyl)isonicotinic acid and adhere to its specific instructions.
In the absence of an SDS, treat the compound as hazardous.

Hazard Profile of Structurally Related Compound:
Isonicotinic Acid

To ensure a high degree of caution, the hazard profile of isonicotinic acid should be considered
as a proxy. The following table summarizes the key hazards associated with isonicotinic acid,
which should be provisionally applied to 2-(Methylcarbamoyl)isonicotinic acid until a specific
SDS is available.
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Hazard Classification

Description

Precautionary Statements

Skin Irritation (Category 2)

Causes skin irritation.[1][2]

P264: Wash skin thoroughly
after handling. P280: Wear

protective gloves/protective
clothing/eye protection/face

protection.

Eye Irritation (Category 2)

Causes serious eye irritation.

[1](2]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Specific Target Organ Toxicity -
Single Exposure (Category 3)

May cause respiratory
irritation.[1][2]

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1]

Step-by-Step Disposal Protocol

The following protocol provides a general framework for the safe disposal of 2-

(Methylcarbamoyl)isonicotinic acid.

1. Personal Protective Equipment (PPE):

Before handling the compound, ensure the following PPE is worn:

» Eye Protection: Chemical safety goggles are mandatory.[3]

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[3]

o Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved

respirator is recommended to avoid inhaling dust particles.[4]
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» Protective Clothing: A lab coat or apron should be worn to protect from skin contact.[4]
2. Spill Management:

In the event of a spill:

Avoid generating dust.

Carefully sweep up the solid material and place it in a designated, labeled hazardous waste
container.[5]

Clean the spill area with a suitable solvent or detergent and collect the cleaning materials as
hazardous waste.

. Waste Collection and Storage:

Solid Waste: Collect solid 2-(Methylcarbamoyl)isonicotinic acid and any contaminated
materials (e.g., weighing paper, gloves) in a clearly labeled, sealed container designated for
hazardous chemical waste.[3][6]

Liquid Waste: If the compound is in solution, it should be collected in a separate, compatible,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "2-(Methylcarbamoyl)isonicotinic acid". The label should also indicate the primary
hazards (e.g., "lrritant").[7]

Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

. Final Disposal:

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.[7][8]

Do not dispose of this chemical down the drain or in regular trash.[7][8]
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e Provide the waste disposal service with a completed hazardous waste manifest, including
the full chemical name and any known hazard information.

Experimental Workflow for Chemical Disposal
Decision Making

The following diagram illustrates the logical steps to be taken when preparing for the disposal
of a laboratory chemical, particularly when a specific Safety Data Sheet is not readily available.
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Start: Need to dispose of
2-(Methylcarbamoyl)isonicotinic acid

Search for specific SDS
for the compound

Follow disposal instructions

in the official SDS SDS Not Found

Identify and obtain SDS for
structurally related compounds
(e.g., Isonicotinic acid)

:

Assess potential hazards based on
related compounds and general
chemical safety principles

i

Consult with Institutional
Environmental Health & Safety (EHS)

Package, label, and dispose of

as hazardous waste according to
EHS guidance and regulations

Click to download full resolution via product page

Caption: Decision-making workflow for chemical disposal in the absence of a specific SDS.

By adhering to these procedures and prioritizing the acquisition of the official Safety Data
Sheet, laboratory professionals can ensure the safe and compliant disposal of 2-
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(Methylcarbamoyl)isonicotinic acid, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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